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Compound of Interest

Compound Name: 2,3-Dichloropropionamide

CAS No.: 19433-84-2

Cat. No.: B092940

Get Quote

Executive Safety Summary
2,3-Dichloropropionamide (2,3-DCP) is a halogenated organic amide often used as a

biochemical intermediate.[1] Its disposal requires strict adherence to halogenated waste

protocols due to the release of hydrochloric acid (HCl) and nitrogen oxides (NOx) during

thermal decomposition.

Immediate Hazard Profile:

Signal Word:WARNING

Primary Risks: Skin/Eye Irritant, Harmful if swallowed, Environmental Toxin.[2]

Critical Restriction: Do NOT dispose of down drains.[3] Do NOT mix with non-halogenated

solvents (e.g., acetone, ethanol) unless unavoidable, as this increases disposal costs and

complicates incineration.
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Effective disposal begins with understanding the physical properties that dictate waste stream

segregation.

Table 1: Physical & Chemical Properties Relevant to
Disposal

Property Data Operational Implication

Physical State Solid (Crystalline powder)

Requires solid waste

segregation unless dissolved

in reaction media.[1][4]

Solubility
Moderate in water; Soluble in

organic solvents

If in aqueous solution, must be

collected as Aqueous

Halogenated Waste.[1][4]

Melting Point ~116-118°C

Stable at room temperature;

does not require cold storage

for waste accumulation.[1][4]

Reactivity

Incompatible with strong

oxidizers, strong acids, strong

bases.[1][4]

Segregation Critical: Keep

away from nitric acid or

peroxide waste streams.[4]

Decomposition Releases HCl, NOx, COx
Must be incinerated with flue

gas scrubbing.

Waste Segregation Protocol (The "Golden Rule")[4]
In laboratory operations, the most common compliance failure is the commingling of

halogenated and non-halogenated wastes. 2,3-DCP contains two chlorine atoms per molecule;

therefore, it must enter the Halogenated Waste Stream.

Causal Logic
Standard incineration for non-halogenated organics (like methanol) occurs at lower

temperatures without acid scrubbers. If 2,3-DCP enters this stream, the generated HCl gas can

corrode incinerator infrastructure and violate emission standards.
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Workflow Visualization
The following diagram outlines the decision logic for segregating 2,3-DCP waste.

Waste Generation:
2,3-Dichloropropionamide

Physical State?

Solid Waste Stream

Pure Powder/Debris

Liquid/Solution Waste

Dissolved

CONTAINER A:
Solid Hazardous Waste

(Double Bagged)

Solvent Type?

CONTAINER B:
Halogenated Organic Solvents

(High BTU)

Organic Solvent
(DCM, Methanol, etc.)

CONTAINER C:
Aqueous Halogenated Waste

(Toxic)

Water/Buffer

LABELING:
Must list '2,3-Dichloropropionamide'

Tag: 'Halogenated'

Final Disposal:
High-Temp Incineration

(w/ HCl Scrubbing)
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Figure 1: Decision matrix for segregating 2,3-Dichloropropionamide waste streams to ensure

regulatory compliance and incinerator compatibility.

Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid Chemical
If discarding expired or excess stock of solid 2,3-DCP:

Primary Containment: Keep the chemical in its original container if possible. If not, transfer to

a screw-top HDPE (High-Density Polyethylene) jar.

Secondary Containment: Place the jar into a clear hazardous waste bag (6-mil polyethylene).

Labeling: Affix a hazardous waste tag.

Constituents: "2,3-Dichloropropionamide, solid."

Hazard Checkbox: Toxic, Irritant.[5][6]

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Solvent Compatibility: Ensure the carrier solvent is compatible with standard halogenated

waste carboys (usually HDPE or glass).

Pouring: Using a funnel in a fume hood, pour the solution into the container marked

"HALOGENATED WASTE."

Log Entry: Immediately log the volume and concentration on the waste container's inventory

sheet. This is vital for the disposal facility to calculate the chlorine load.

Scenario C: Spill Cleanup (Decontamination)
Do not wash spills down the sink.
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PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

Containment:

Solid Spill: Cover with wet paper towels to prevent dust generation, then scoop into a bag.

Liquid Spill: Absorb with vermiculite or chem-pads.

Surface Decontamination:

Wipe the area with a mild surfactant (soap/water).

Scientific Note: While amides can be hydrolyzed by strong bases (NaOH) into their

corresponding acids (2,3-dichloropropionic acid) and ammonia, do not perform this on the

benchtop for disposal purposes. The resulting acid is corrosive and remains a halogenated

hazard.

Disposal: Place all contaminated wipes, gloves, and absorbents into the Solid Hazardous

Waste bin (Scenario A).

Regulatory Compliance (RCRA & EPA)[1]
While 2,3-Dichloropropionamide is not explicitly "P-listed" or "U-listed" by specific name in 40

CFR 261.33, it is regulated under the "Cradle-to-Grave" principle.[1][4]

Waste Code Determination:

If mixed with flammable solvents (Flash point <60°C): D001 (Ignitable).

If the waste stream contains other listed halogenated solvents (e.g., Methylene Chloride):

F001/F002.

General Classification: If pure, it is treated as Non-Regulated Hazardous Waste (NRHW)

or State-Regulated Waste depending on local jurisdiction, but operationally it must be

treated as Halogenated Organic Waste.

Destruction Efficiency: The disposal facility must demonstrate a Destruction and Removal

Efficiency (DRE) of 99.99% for Principal Organic Hazardous Constituents (POHCs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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